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6-Aminoindolin-2-one hydrogenation protocol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-Aminoindolin-2-one

CAS No.: 150544-04-0

Cat. No.: S667192

Chemical Profile of 6-Aminoindolin-2-one

The table below summarizes the key identifiers and physical properties of 6-Aminoindolin-2-one, a valuable

synthetic intermediate in medicinal chemistry.

Property Category Details

IUPAC Name 6-Amino-1,3-dihydro-2H-indol-2-one [1] [2]

CAS Registry Number 150544-04-0 [1] [2]

Molecular Formula CsHsN20 [1] [2]

Molecular Weight 148.16 g/mol [1] [2]

Physical Form Brown to black solid [1]

Melting Point 200 °C (decomposition) [1]
Boiling Point 394.3 £ 42.0 °C (Predicted) [1]
Density 1.307 + 0.06 g/cm?3 (Predicted) [1]
pKa 14.24 + 0.20 (Predicted) [1]
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Property Category Details

Storage Conditions Keep in a dark place, under an inert atmosphere, at room temperature [1]

Synthetic Protocols

While a direct hydrogenation protocol is not available, one synthesis method uses hydrogenation as a key

step in the formation of the indolin-2-one core.

General Procedure for Synthesis from 2,4-Dinitrophenylacetic
Acid

This method involves a hydrogenative cyclization to construct the oxindole core from a dinitro precursor

[1].

e Step 1 - Reaction Setup: Dissolve 2,4-dinitrophenylacetic acid (10 g, 44 mmol) in 200 mL of ethanol
and purge the solution with an inert gas such as nitrogen.

e Step 2 - Catalytic Hydrogenation: Add a 10% Pd/C catalyst (400 mg) to the solution and conduct
hydrogenation at a pressure of 45 psi for 2 hours. This step reduces the nitro groups.

e Step 3 - Acid-Catalyzed Cyclization: After hydrogenation, transfer the mixture to a round-bottom
flask. Add p-toluenesulfonic acid (150 mg) as a catalyst and heat the mixture under reflux overnight.
This step promotes cyclization to form the 6-aminoindolin-2-one.

e Step 4 - Work-up and Isolation: Filter the reaction mixture through diatomaceous earth to remove
the catalyst. Concentrate the filtrate under reduced pressure. The product precipitates as brown
crystals, which can be collected by filtration. A reported yield for this process is 4.68 g (72%) [1].

¢ Product Characterization: The product can be confirmed by *H NMR spectroscopy, with
characteristic peaks reported in DMSO-ds as: & 3.20 (s, 2H), 4.97 (br s, 2H), 6.07 (m, 2H), 6.76 (d, J
= 8.7 Hz, 1H), 10.05 (s, 1H) [1].

Workflow and Method Selection

The following diagram outlines the decision-making process for synthesizing and handling 6-Aminoindolin-

2-one.
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Safety and Handling Considerations
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e Hazard Information: While a specific safety data sheet for 6-aminoindolin-2-one was not found, a
closely related compound, 7-aminoindolin-2-one, is classified as causing skin irritation (H315),
serious eye irritation (H319), and specific target organ toxicity upon single exposure (H335)
[3]. It is prudent to handle 6-aminoindolin-2-one with equivalent caution.

¢ Precautions: Always conduct risk assessments before starting experiments. Use appropriate
Personal Protective Equipment (PPE) including gloves, safety glasses, and a lab coat. Handle the
compound in a well-ventilated fume hood to avoid inhalation of powders [3].

e Storage: The compound should be stored in a dark place, under an inert atmosphere (e.g.,
nitrogen or argon), and at room temperature to maintain stability [1].

Conclusion

6-Aminoindolin-2-one is a synthetically accessible building block with predictable physical properties. The
hydrogenative cyclization protocol provides a viable route to its synthesis. Researchers should adhere to

strict safety protocols when handling this and related aminoindolinone compounds due to potential health

hazards.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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